Cas no 84348-38-9 ((2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid
• CAS No: 84348-38-9
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD01861787
• CID: 90879
• PubChem ID: 21727417
• Update Time: 2025-07-24

(2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Boc-(S)-4-Methylenepyrrolidine-2-carboxylic acid
• N-Boc-4-methylene-L-proline
• (2S)-4-methylidene-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (S)-1-(tert-Butoxycarbonyl)-4-methylenepyrrolidine-2-carboxylic acid
• (S)-4-METHYLENE-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• 1-Boc-(S)-4-methylenepyrrolidine-2-carboxylic acid
• 1-tert-butoxycarbonyl-4-methylene-L-proline
• N-T-BOC-4-METHYLENE-L-PROLINE
• (2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4-methylene-, 1-(1,1-dimethylethyl) ester, (S)- (ZCI)
• 1-(1,1-Dimethylethyl) (2S)-4-methylene-1,2-pyrrolidinedicarboxylate (ACI)
• (2S)-1-(tert-Butoxycarbonyl)-4-methylidenepyrrolidine-2-carboxylic acid
• N-tert-Butoxycarbonyl-4-methylene-L-proline
• 1-(tert-butoxycarbonyl)-4-methyleneproline
• N-Boc-4-methylene-L-proline, 97%
• 1-(tert-Butoxycarbonyl)-4-methylidene-L-proline
• MFCD01861787
• 84348-38-9
• DB-024474
• DS-2603
• CS-0009247
• (2S)-4-Methylene-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• Boc-4-methylene-L-proline
• (S)-1-(tert-butoxycarbonyl)-4-methylenepyrrolidine-2-carboxylicacid
• EN300-1071285
• J-523507
• (5)-1-(tert-Butoxycarbonyl)-4-methylenepyrrolidine-2-carboxylic acid
• ULLGRIBXGPATMA-QMMMGPOBSA-N
• N-Boc-4-methylene-l-prolne
• SCHEMBL571200
• AKOS015912586
• (2S)-1-tert-butoxycarbonyl-4-methylene-pyrrolidine-2-carboxylic acid
• 1-(tert-butoxy-carbonyl)-4-methyleneproline
• DTXSID70617427

• MDL： MFCD01861787
• Inchi： 1S/C11H17NO4/c1-7-5-8(9(13)14)12(6-7)10(15)16-11(2,3)4/h8H,1,5-6H2,2-4H3,(H,13,14)/t8-/m0/s1
• InChI Key： ULLGRIBXGPATMA-QMMMGPOBSA-N
• SMILES： C(N1CC(=C)C[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.11600
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: White to cream powder
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-115 °C
• Boiling Point: 349.8°C at 760 mmHg
• Flash Point: 165.4ºC
• Refractive Index: 1.513
• Solubility: Slightly soluble (3 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 66.84000
• LogP: 1.57450
• Solubility: Insoluble in water
• Optical Activity: [α]22/D −58°, c = 0.5 in chloroform

(2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid (CAS No. 84348-38-9)

(2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid (CAS No. 84348-38-9) is a specialized chiral compound widely utilized in pharmaceutical research, organic synthesis, and peptide chemistry. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the methylidene moiety, make it a valuable intermediate for designing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently searched queries such as "Boc-protected amino acid derivatives" and "chiral pyrrolidine synthesis."

The compound's pyrrolidine-2-carboxylic acid backbone is a key scaffold in medicinal chemistry, often explored for its conformational rigidity and hydrogen-bonding capabilities. Researchers frequently inquire about "how to synthesize (2S)-1-Boc-4-methylidenepyrrolidine-2-carboxylic acid" or "its role in peptide modification." The Boc group enhances solubility and stability during reactions, while the methylidene functionality offers a reactive site for further derivatization, aligning with trends in targeted drug delivery and prodrug development.

In the context of green chemistry, this compound has gained attention due to its potential for sustainable synthesis routes. Queries like "eco-friendly Boc deprotection methods" or "catalytic applications of pyrrolidine derivatives" reflect growing interest in minimizing environmental impact. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its adaptability to cutting-edge methodologies.

From a commercial perspective, CAS No. 84348-38-9 is often sourced for high-throughput screening libraries, particularly in fragment-based drug discovery. Its chiral purity (2S configuration) is critical for enantioselective reactions, a topic frequently searched as "importance of chirality in APIs." Analytical data, including NMR and HPLC profiles, are rigorously documented to meet industry standards, addressing common questions about "quality control of synthetic intermediates."

Emerging applications in bioconjugation and click chemistry have also been explored, with researchers investigating its utility in fluorescent probes and biomarker labeling. The compound's carboxylic acid group allows facile coupling with amines or alcohols, making it a versatile tool for "site-specific protein modification"—a trending topic in antibody-drug conjugate (ADC) development.

In summary, (2S)-1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid exemplifies the intersection of traditional organic chemistry and modern innovation. Its relevance to drug discovery, sustainable synthesis, and bioconjugation technologies ensures continued interest, as reflected in search trends and academic citations. Future research may focus on optimizing its stereoselective production or expanding its role in therapeutic agent design.